Cas no 220878-16-0 (L-Phenylalanine,4-[(2,6-dichlorobenzoyl)amino]-N-[[1-[2-[[(methylamino)carbonyl]amino]ethyl]cyclopentyl]carbonyl]-)

• Product Name: L-Phenylalanine,4-[(2,6-dichlorobenzoyl)amino]-N-[[1-[2-[[(methylamino)carbonyl]amino]ethyl]cyclopentyl]carbonyl]-
• CAS No: 220878-16-0
• MF: C₂₆H₃₀Cl₂N₄O₅
• MW: 549.446204662323
• CID: 1410194
• Update Time: 2024-08-16

L-Phenylalanine,4-[(2,6-dichlorobenzoyl)amino]-N-[[1-[2-[[(methylamino)carbonyl]amino]ethyl]cyclopentyl]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-[(2,6-dichlorobenzoyl)amino]-N-[[1-[2-[[(methylamino)carbonyl]amino]ethyl]cyclopentyl]carbonyl]-
• L-Phenylalanine, 4-[(2,6-dichlorobenzoyl)amino]-N-[[1-[2-[[(methylamino)carbonyl]amino]ethyl]cyclopentyl]carbonyl]-

• Inchi： 1S/C26H30Cl2N4O5/c1-29-25(37)30-14-13-26(11-2-3-12-26)24(36)32-20(23(34)35)15-16-7-9-17(10-8-16)31-22(33)21-18(27)5-4-6-19(21)28/h4-10,20H,2-3,11-15H2,1H3,(H,31,33)(H,32,36)(H,34,35)(H2,29,30,37)/t20-/m0/s1
• InChI Key： OFKDMFLFKUWHRQ-FQEVSTJZSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(NC(=O)C2=C(Cl)C=CC=C2Cl)C=C1)NC(C1(CCNC(NC)=O)CCCC1)=O

Computed Properties

• Exact Mass: 548.1596

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 771.5±60.0 °C(Predicted)
• PSA: 136.63
• pka: 3.60±0.10(Predicted)